Cas no 2171634-04-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid
- EN300-1481686
- 2171634-04-9
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid
-
- Inchi: 1S/C27H32N2O6/c1-29(16-18-8-6-7-15-34-18)26(32)24(13-14-25(30)31)28-27(33)35-17-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,18,23-24H,6-8,13-17H2,1H3,(H,28,33)(H,30,31)
- InChI Key: CWDNFHUOFFACPY-UHFFFAOYSA-N
- SMILES: O1CCCCC1CN(C)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 105Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1481686-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid |
2171634-04-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1481686-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid |
2171634-04-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1481686-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid |
2171634-04-9 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1481686-250mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid |
2171634-04-9 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1481686-500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid |
2171634-04-9 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1481686-1000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid |
2171634-04-9 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1481686-2500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid |
2171634-04-9 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1481686-5000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid |
2171634-04-9 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1481686-10000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(oxan-2-yl)methyl]carbamoyl}butanoic acid |
2171634-04-9 | 10000mg |
$14487.0 | 2023-09-28 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid
Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid (CAS: 2171634-04-9)
The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid (CAS: 2171634-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydropyran (oxan-2-yl) moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the synthesis of complex peptides and its potential as a therapeutic agent.
One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity, making it more accessible for large-scale applications. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to achieve high efficiency. The Fmoc group, known for its stability under basic conditions and ease of removal, plays a critical role in protecting the amino group during synthesis, while the tetrahydropyran moiety contributes to the compound's solubility and bioavailability.
In addition to its synthetic utility, recent investigations have explored the biological activities of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid. A preclinical study highlighted its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. The compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its possible application in the development of anti-inflammatory drugs. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.
Another noteworthy development is the incorporation of this compound into drug delivery systems. Researchers have leveraged its amphiphilic nature to design novel nanocarriers for targeted drug delivery. A recent publication in Advanced Drug Delivery Reviews (2024) reported the successful use of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid as a component of polymeric micelles, which demonstrated enhanced stability and controlled release of encapsulated therapeutics. This innovation holds promise for improving the efficacy and safety of treatments for diseases such as cancer and autoimmune disorders.
Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and fully realize the potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid in clinical settings.
In conclusion, the recent studies on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid (CAS: 2171634-04-9) underscore its versatility and potential in chemical biology and pharmaceutical applications. From its role in peptide synthesis to its emerging therapeutic and drug delivery applications, this compound represents a valuable tool for researchers. Continued exploration of its properties and applications will likely yield further breakthroughs, contributing to the advancement of the field.
2171634-04-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(oxan-2-yl)methylcarbamoyl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)